Cas no 16676-87-2 (1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-)

1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)- structure
16676-87-2 structure
Product Name:1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-
CAS No:16676-87-2
MF:C16H14N2O2
MW:266.294563770294
CID:158296
PubChem ID:5492997
Update Time:2025-04-19

1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-
    • 2-benzyl-8-hydroxy-4-methylphthalazin-1-one
    • BRN 1586650
    • DTXSID90168183
    • 1(2H)-Phthalazinone, 2-benzyl-8-hydroxy-4-methyl-
    • 2-Benzyl-8-hydroxy-4-methyl-1(2H)-phthalazinone
    • 16676-87-2
    • Inchi: 1S/C16H14N2O2/c1-11-13-8-5-9-14(19)15(13)16(20)18(17-11)10-12-6-3-2-4-7-12/h2-9,19H,10H2,1H3
    • InChI Key: UONGKPROLHLAKO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C)=NN1CC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.24
  • Boiling Point: 472.4°Cat760mmHg
  • Flash Point: 239.5°C
  • Refractive Index: 1.641
  • PSA: 52.9
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